Cas no 2229603-87-4 (2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol)

2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol structure
2229603-87-4 structure
Product Name:2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol
CAS No:2229603-87-4
MF:C10H12OS
MW:180.266681671143
CID:5767993
PubChem ID:165977750
Update Time:2023-11-15

2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 2229603-87-4
    • EN300-1779082
    • 2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
    • 2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol
    • Inchi: 1S/C10H12OS/c12-7-5-9-3-1-2-8-4-6-11-10(8)9/h1-3,12H,4-7H2
    • InChI Key: RNWCWYKVMHWWMK-UHFFFAOYSA-N
    • SMILES: SCCC1=CC=CC2=C1OCC2

Computed Properties

  • Exact Mass: 180.06088618g/mol
  • Monoisotopic Mass: 180.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 10.2Ų

2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1779082-0.05g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
2229603-87-4
0.05g
$792.0 2023-09-20
Enamine
EN300-1779082-0.1g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
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Enamine
EN300-1779082-0.25g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
2229603-87-4
0.25g
$867.0 2023-09-20
Enamine
EN300-1779082-0.5g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
2229603-87-4
0.5g
$905.0 2023-09-20
Enamine
EN300-1779082-1.0g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
2229603-87-4
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$943.0 2023-05-23
Enamine
EN300-1779082-2.5g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
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$1848.0 2023-09-20
Enamine
EN300-1779082-5.0g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
2229603-87-4
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$2732.0 2023-05-23
Enamine
EN300-1779082-10.0g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
2229603-87-4
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$4052.0 2023-05-23
Enamine
EN300-1779082-1g
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
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$943.0 2023-09-20
Enamine
EN300-1779082-5g
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